
Safeguarding Your Laboratory: Proper Disposal
of ONX-0914 TFA

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ONX-0914 TFA

Cat. No.: B10824678 Get Quote

Essential guidelines for the safe handling and disposal of ONX-0914 trifluoroacetate (TFA), a

potent immunoproteasome inhibitor, are critical for maintaining a secure research environment.

This guide provides step-by-step procedures for researchers, scientists, and drug development

professionals to ensure the safe management of this compound, from operational use to final

disposal. Adherence to these protocols is vital for minimizing environmental impact and

protecting laboratory personnel.

ONX-0914 TFA is a selective inhibitor of the low-molecular mass polypeptide-7 (LMP7), a

subunit of the immunoproteasome.[1][2] It is widely used in inflammation, autoimmunity, and

oncology research to study the role of the immunoproteasome in various disease models.[3]

Given its biological activity and chemical properties as a trifluoroacetic acid salt, proper

disposal is not merely a recommendation but a procedural necessity.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

personal protective equipment. Trifluoroacetic acid is a strong acid, and while the salt form is

less volatile, it still presents hazards.

Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (nitrile or neoprene are generally suitable). It is

recommended to double-glove.

Body Protection: A laboratory coat is mandatory.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Procedure for ONX-0914 TFA
The following steps outline the approved procedure for the disposal of ONX-0914 TFA waste,

including pure compound, contaminated materials, and solutions.

Segregation of Waste: All waste contaminated with ONX-0914 TFA must be segregated from

general laboratory waste. This includes unused compound, empty vials, contaminated

pipette tips, gloves, and any absorbent materials used for spills.

Waste Container: Use a designated, clearly labeled, and leak-proof hazardous waste

container. The container must be compatible with acidic and potentially organic solvent-

containing waste.

Labeling: The waste container must be labeled as "Hazardous Waste" and should clearly

indicate the contents, including "ONX-0914 TFA" and any solvents used.

Aqueous Solutions: Aqueous solutions containing ONX-0914 TFA should not be disposed of

down the drain.[4] They must be collected in the designated hazardous waste container.

Solid Waste: Solid waste, such as contaminated vials and consumables, should be placed in

a sealed bag within the hazardous waste container to prevent aerosolization.

Spill Management:

Minor Spills (<500 mL): In the event of a small spill, absorb the material with an inert

absorbent (e.g., vermiculite, sand).[4] Wearing appropriate PPE, carefully collect the

absorbent material and place it in the designated hazardous waste container. Clean the

spill area with a suitable decontaminating solution.
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Major Spills: For larger spills, evacuate the area immediately and contact your institution's

Environmental Health and Safety (EHS) office for assistance.[5]

Final Disposal: Arrange for the disposal of the hazardous waste container through your

institution's EHS office or a licensed chemical waste disposal contractor.[4]

Quantitative Safety Data
The following table summarizes key safety and handling information for ONX-0914 and

Trifluoroacetic Acid.

Parameter ONX-0914 Trifluoroacetic Acid (TFA)

Primary Hazard
Biologically active, potent

inhibitor
Corrosive, strong acid

Solubility in DMSO >10 mM Miscible

Storage (Stock Solution)
-20°C for up to 1 month, -80°C

for up to 6 months.[1]

Store in a cool, dry, well-

ventilated area away from

incompatible substances.[4]

Incompatibilities Strong oxidizing agents

Bases, oxidizing agents,

reducing agents, and metals.

[4][5]

Spill Cleanup Use inert absorbent material.

For minor spills (<500 mL), use

inert absorbent material and

contact EHS for assistance.[4]

Experimental Workflow for Safe Disposal
The logical flow for handling and disposing of ONX-0914 TFA is critical to ensure safety at

every step.
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Fig. 1: Workflow for Safe Disposal of ONX-0914 TFA.

Signaling Pathway Inhibition by ONX-0914
To provide context for its biological significance, the following diagram illustrates the inhibitory

action of ONX-0914 on the immunoproteasome, which in turn blocks downstream inflammatory

cytokine production.
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Fig. 2: Inhibition of the Immunoproteasome Pathway by ONX-0914.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10824678?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824678?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/onx-0914-tfa.html
https://www.medchemexpress.com/ONX-0914.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. apexbt.com [apexbt.com]

4. ehs.washington.edu [ehs.washington.edu]

5. amherst.edu [amherst.edu]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
ONX-0914 TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824678#onx-0914-tfa-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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